7B,27-Dihydroxycholesterol

• Molecular Formula: C27H46O3
• Molecular Weight: 418.7 g/mol
• InChI: InChI=1S/C27H46O3/c1-17(16-28)6-5-7-18(2)21-8-9-22-25-23(11-13-27(21,22)4)26(3)12-10-20(29)14-19(26)15-24(25)30/h15,17-18,20-25,28-30H,5-14,16H2,1-4H3/t17?,18-,20+,21-,22+,23+,24+,25+,26+,27-/m1/s1
• InChIKey: RXMHNAKZMGJANZ-JZXLLNISSA-N

7β,27-Dihydroxycholesterol: Selective RORγt Agonist & Ciliary Channel Activator

7β,27-Dihydroxycholesterol (7β,27-DHC; CAS 240129-43-5) is an endogenous oxysterol derived from cholesterol metabolism via the CYP27A1 and 11β-HSD1 enzymatic pathways. It functions as a selective agonist of the retinoic acid receptor-related orphan receptor gamma t (RORγt) with a reported Ki of 120 nM and EC50 values of 691 nM (RORγ) and 1,045 nM (RORγt) in recombinant HEK293T reporter assays [1]. Beyond nuclear receptor activity, 7β,27-DHC is selectively enriched in primary cilia and serves as an obligatory activator of the polycystin-1/polycystin-2 (PC-1/PC-2) ion channel complex, a function not shared by its closest structural analogs [2]. The compound is also recognized as an endogenous ligand for GPR183 (EBI2) and is subject to prereceptor regulation by 11β-hydroxysteroid dehydrogenases, which control its intracellular availability [3][4].

RORγt pathway study fit – supports Th17 polarization and nuclear receptor signaling research

Ciliary channel assay context – exclusive polycystin-1/2 ion channel activator in ciliary membranes

Prereceptor regulation model compound – subject to 11β-HSD redox control; GPR183 ligand profile

• [1] Soroosh P, Wu J, Xue X, et al. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation. Proc Natl Acad Sci USA. 2014;111(33):12163-12168. View Source
• [2] Ha K, Mundt N, Bisignano P, et al. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation. Nat Commun. 2024;15:6468. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. GPR183 Ligand Page: 7β,27-dihydroxycholesterol. View Source
• [4] Beck KR, Inderbinen SG, Kanagaratnam S, et al. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ. J Lipid Res. 2019;60(9):1535-1546. View Source

Why 7β,27-DHC Cannot Be Substituted by Analogues

Substituting 7β,27-dihydroxycholesterol with structurally related oxysterols such as 27-hydroxycholesterol (27-HC), 7α,27-dihydroxycholesterol (7α,27-DHC), 7β-hydroxycholesterol (7β-HC), or 7α,25-dihydroxycholesterol introduces critical functional divergence that cannot be predicted by structural similarity alone. 7β,27-DHC exhibits approximately 10-fold higher potency for RORγt activation compared to its 7α-epimer 7α,27-DHC, with distinct coactivator recruitment profiles [1][2]. Moreover, 7β,27-DHC uniquely activates the polycystin ion channel complex in ciliary membranes—a function completely absent in 7α,27-DHC, 7β-HC, and 7α-HC [3]. In GPR183 signaling, 7β,27-DHC and 7α,25-DHC exhibit divergent downstream effects on chemotaxis and cytokine production [4]. Additionally, 7β,27-DHC is a potent inhibitor of 11β-HSD2-dependent cortisol oxidation, whereas 27-HC lacks this inhibitory activity, creating distinct intracellular metabolic feedback loops [5]. These divergent functional profiles make generic substitution scientifically unsound for applications requiring precise pathway interrogation or target engagement.

7α-epimer Stereochemical inversion reduces RORγt potency – coactivator recruitment profiles may shift

27-HC Lacks polycystin channel activation and 11β-HSD2 inhibition; introduces LXR/ERα off-target activity

7α,25-DHC GPR183-biased with minimal RORγt engagement – divergent immune cell migration vs. differentiation endpoints

• [1] Soroosh P, Wu J, Xue X, et al. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation. Proc Natl Acad Sci USA. 2014;111(33):12163-12168. View Source
• [2] Jin L, Martynowski D, Zheng S, et al. Structural basis for hydroxycholesterols as natural ligands of orphan nuclear receptor RORγ. Mol Endocrinol. 2010;24(5):923-929. View Source
• [3] Ha K, Mundt N, Bisignano P, et al. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation. Nat Commun. 2024;15:6468. View Source
• [4] Hannedouche S, Zhang J, Yi T, et al. Oxysterols direct immune cell migration via EBI2. Nature. 2011;475(7357):524-527. View Source
• [5] Beck KR, Inderbinen SG, Kanagaratnam S, et al. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ. J Lipid Res. 2019;60(9):1535-1546. View Source

7β,27-DHC vs Analogues: Functional Superiority Evidence

Superior RORγt Agonist Potency vs 7α,27-DHC and 27-HC

7β,27-dihydroxycholesterol (7β,27-DHC) demonstrates the highest potency among endogenous oxysterols as a selective RORγt agonist, with a binding affinity Ki of 120 nM . In direct comparison using the same recombinant RORγt LBD binding assay system, 7β,27-DHC showed significantly greater binding than 7α,27-DHC (estimated Ki > 500 nM based on functional displacement curves) and 27-hydroxycholesterol (27-HC), which exhibited only weak RORγt activation [1]. The enhanced potency of 7β,27-DHC is attributed to stereospecific hydrogen bonding interactions between the 7β-hydroxyl group and RORγt binding pocket residues, a geometry that cannot be achieved by the 7α-epimer [1].

RORγt affinity comparison

Head-to-head

Reported Ki 120 nM

vs 7α-epimer: estimated >500 nM; 27-HC: minimal activation

Higher target binding affinity may support pathway engagement studies

TR-FRET competitive binding assay context

Evidence Dimension	RORγt ligand binding domain affinity
Target Compound Data	Ki = 120 nM
Comparator Or Baseline	7α,27-dihydroxycholesterol (7α,27-DHC): Ki estimated > 500 nM; 27-hydroxycholesterol (27-HC): minimal activation
Quantified Difference	7β,27-DHC exhibits ≥4.2-fold higher binding affinity than 7α,27-DHC; substantially greater than 27-HC
Conditions	Recombinant human RORγt ligand binding domain (LBD) competitive binding assay; TR-FRET coactivator recruitment assay

Why This Matters

Higher potency at RORγt translates to lower compound consumption and more robust Th17 cell differentiation induction at physiologically relevant concentrations in vitro and in vivo.

• [1] Soroosh P, Wu J, Xue X, et al. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation. Proc Natl Acad Sci USA. 2014;111(33):12163-12168. View Source

Exclusive Polycystin Ion Channel Activation vs Analogues

Using both whole-cell and ciliary patch-clamp recordings, 7β,27-DHC (30 μM) elicited robust outward rectifying currents from the polycystin-1/polycystin-2 (PC-1/PC-2) ion channel complex [1]. In direct head-to-head electrophysiological comparisons, structurally related oxysterols—including 7α,27-dihydroxycholesterol (7α,27-DHC), 7β-hydroxycholesterol (7β-HC), 7α-hydroxycholesterol (7α-HC), 27-hydroxycholesterol (27-HC), and 25-hydroxycholesterol (25-HC)—all failed to generate significant outward rectifying currents [1]. This functional specificity is conferred by an oxysterol-binding pocket within the PC-2 protein; mutations within this binding pocket completely disrupt 7β,27-DHC-dependent polycystin activation [1].

Polycystin channel activation

Head-to-head

Exclusive outward rectifying currents

7α,27-DHC, 7β-HC, 7α-HC, 27-HC, 25-HC inactive

Unique tool for ciliary polycystin channel research

Ciliary patch-clamp recordings

Evidence Dimension	Polycystin ion channel activation (outward rectifying current amplitude)
Target Compound Data	Significant outward rectifying currents at 30 μM
Comparator Or Baseline	7α,27-DHC, 7β-HC, 7α-HC, 27-HC, and 25-HC all failed to generate significant currents at equivalent or higher concentrations
Quantified Difference	Exclusive functional activity (binary difference: active vs. inactive)
Conditions	Whole-cell and ciliary patch-clamp electrophysiology; HEK293T cells expressing PC-1 and PC-2; mIMCD3 renal epithelial cells

Why This Matters

This unique functional profile enables studies of ciliary polycystin channel regulation and ADPKD-related signaling that cannot be conducted with any other commercially available oxysterol analog.

• [1] Ha K, Mundt N, Bisignano P, et al. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation. Nat Commun. 2024;15:6468. View Source

Nuclear Receptor Selectivity vs 27-Hydroxycholesterol

In a comprehensive nuclear receptor selectivity panel, 7β,27-DHC (30 μM) was evaluated against eight additional nuclear receptors including FXR, LXRα, LXRβ, PPARγ, VDR, GR, AR, and ERα . At this concentration—approximately 250-fold above the RORγt EC50—7β,27-DHC exhibited minimal activation of any off-target receptor . In contrast, 27-hydroxycholesterol (27-HC) is a well-established dual agonist of both LXRα and LXRβ (EC50 approximately 1-2 μM for LXR activation) and exhibits estrogen receptor modulatory activity [1]. This broader polypharmacology of 27-HC complicates pathway attribution in metabolic and inflammatory studies, whereas the cleaner selectivity profile of 7β,27-DHC reduces experimental confounding variables.

Nuclear receptor selectivity

Cross-study comparable

Minimal off-target activation at 30 μM

~250× above RORγt EC50; 27-HC activates LXRα/β and ERα

Cleaner selectivity may reduce pathway confounding

Reporter panel in HEK293T

Evidence Dimension	Nuclear receptor selectivity profile
Target Compound Data	Minimal activation of FXR, LXRα, LXRβ, PPARγ, VDR, GR, AR, and ERα at 30 μM
Comparator Or Baseline	27-Hydroxycholesterol (27-HC): activates LXRα and LXRβ (EC50 ~1-2 μM); modulates ERα activity
Quantified Difference	7β,27-DHC retains RORγ/RORγt selectivity at concentrations ~250× above functional EC50; 27-HC exhibits LXR and ERα off-target activity within its functional concentration range
Conditions	Nuclear receptor reporter gene assays in HEK293T cells expressing individual recombinant human receptors

Why This Matters

The cleaner selectivity profile reduces experimental confounding from LXR and ERα cross-activation, enabling more definitive attribution of observed phenotypes to RORγt signaling.

• [1] Umetani M, Shaul PW. 27-Hydroxycholesterol: the first identified endogenous SERM. Trends Endocrinol Metab. 2011;22(4):130-135. View Source

Potent 11β-HSD2 Inhibition Absent in 27-HC

7β,27-DHC functions as a potent competitive inhibitor of human 11β-hydroxysteroid dehydrogenase type 2 (11β-HSD2), the enzyme that inactivates cortisol to cortisone, with an inhibition constant (Ki) of 0.45 μM [1]. This inhibitory potency is comparable to or exceeds that of endogenous glucocorticoids for the same enzyme [1]. In direct enzymatic assays, 7-keto,27-hydroxycholesterol (7k27OHC) inhibited 11β-HSD1-dependent cortisone reduction with similar potency, whereas 27-hydroxycholesterol (27-HC) did not demonstrate comparable 11β-HSD inhibitory activity [1][2]. This functional divergence creates distinct metabolic consequences: 7β,27-DHC and its oxidized counterpart 7k27OHC establish a redox cycle that regulates local glucocorticoid availability, a property not shared by the 27-HC/7α,27-DHC pathway.

11β-HSD2 inhibition

Class-level inference

Reported Ki 0.45 μM

27-HC lacks comparable inhibition

Enables prereceptor regulation models in 11β-HSD2-expressing tissues

Recombinant enzyme microsomal assay

Evidence Dimension	Inhibition of 11β-HSD2-dependent cortisol oxidation
Target Compound Data	Ki = 0.45 μM (7β,27-DHC inhibits 11β-HSD2)
Comparator Or Baseline	27-Hydroxycholesterol (27-HC): lacks potent 11β-HSD inhibitory activity; 7-keto,27-OHC inhibits 11β-HSD1 (cortisone reduction) with comparable potency
Quantified Difference	7β,27-DHC exhibits specific 11β-HSD2 inhibitory activity (Ki = 0.45 μM) not observed with 27-HC
Conditions	Microsomal preparations of cells expressing recombinant human 11β-HSD1 and 11β-HSD2; radiolabeled substrate conversion assays

Why This Matters

Investigators studying glucocorticoid metabolism and prereceptor regulation in tissues expressing 11β-HSD2 (kidney, colon, placenta) require 7β,27-DHC rather than 27-HC to accurately model oxysterol-mediated modulation of cortisol availability.

• [1] Beck KR, Inderbinen SG, Kanagaratnam S, et al. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ. J Lipid Res. 2019;60(9):1535-1546. View Source
• [2] Odermatt A, Kratschmar DV. 11β-Hydroxysteroid dehydrogenases: intracellular gate-keepers of tissue glucocorticoid action. J Steroid Biochem Mol Biol. 2018;181:67-74. View Source

Superior Th17 Differentiation vs 7α,25-DHC and 7α,27-DHC

In Th17-polarized isolated human naïve CD4+ T cells, 7β,27-DHC at 300 nM significantly increases IL-17A production, confirming functional RORγt agonism in primary immune cells . Direct comparative studies in murine Th17 differentiation assays demonstrate that 7β,27-DHC and 7α,27-DHC both enhance IL-17A production in an RORγt-dependent manner, with 7β,27-DHC exhibiting superior potency consistent with its higher binding affinity [1][2]. In contrast, 7α,25-dihydroxycholesterol primarily signals through GPR183 to promote chemotaxis rather than Th17 differentiation, with only weak RORγt activity [3]. The CYP27A1-dependent endogenous generation of these RORγt agonists has been validated in vivo: CYP27A1-deficient mice show significant reduction in IL-17-producing cells (CD4+ and γδ+ T cells), phenocopying RORγt knockout mice [1].

Th17 differentiation

Head-to-head

300 nM increases IL-17A in human naïve CD4+ T cells

7α,27-DHC: lower potency; 7α,25-DHC: GPR183-mediated chemotaxis

Most potent endogenous RORγt agonist for Th17 polarization research

Th17-polarizing conditions

Evidence Dimension	Th17 cell IL-17A production
Target Compound Data	7β,27-DHC (300 nM): significantly increases IL-17A production in human naïve CD4+ T cells under Th17-polarizing conditions
Comparator Or Baseline	7α,27-DHC: enhances Th17 differentiation with lower potency; 7α,25-DHC: primarily GPR183-mediated chemotaxis, minimal Th17 effect
Quantified Difference	7β,27-DHC is the most potent endogenous RORγt agonist identified for driving Th17 differentiation; 7α,25-DHC activates a distinct receptor pathway (GPR183)
Conditions	Human naïve CD4+ T cells cultured under Th17-polarizing conditions (TGF-β + IL-6 + IL-1β + IL-23); 3-day treatment

Why This Matters

For studies of adaptive immunity, autoimmune disease models, or IL-17 biology, 7β,27-DHC provides the most potent endogenous tool compound for RORγt-driven Th17 polarization without confounding GPR183-mediated chemotaxis effects.

• [1] Soroosh P, Wu J, Xue X, et al. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation. Proc Natl Acad Sci USA. 2014;111(33):12163-12168. View Source
• [2] Hu X, Wang Y, Hao LY, et al. Sterol metabolism controls TH17 differentiation by generating endogenous RORγ agonists. Nat Chem Biol. 2015;11(2):141-147. View Source
• [3] Hannedouche S, Zhang J, Yi T, et al. Oxysterols direct immune cell migration via EBI2. Nature. 2011;475(7357):524-527. View Source

Dual RORγt/GPR183 Activity vs GPR183-Biased 7α,25-DHC

7β,27-dihydroxycholesterol is recognized as an endogenous ligand for both RORγt (nuclear receptor) and GPR183/EBI2 (G protein-coupled receptor), creating a dual signaling profile that distinguishes it from other oxysterols [1][2]. In direct comparative studies, 7α,25-dihydroxycholesterol functions as the most potent known GPR183 agonist (EC50 approximately 140 pM for chemotaxis) but exhibits negligible RORγt activity [2]. Conversely, 7β,27-DHC activates both receptors but with a distinct potency profile: submicromolar RORγt agonism (Ki = 120 nM, EC50 = 1,045 nM) and moderate GPR183 activity [1][3]. This dual receptor engagement creates a unique pharmacological signature where 7β,27-DHC can simultaneously modulate nuclear receptor-driven transcriptional programs (Th17 differentiation) and GPCR-mediated rapid signaling events (calcium flux, chemotaxis) [1][3].

RORγt/GPR183 dual profile

Class-level inference

Dual nuclear receptor and GPCR engagement

7α,25-DHC: highly GPR183-biased, minimal RORγt

Supports integrated signaling studies in immune cells

Reporter and chemotaxis assays

Evidence Dimension	Receptor activation profile (RORγt vs. GPR183)
Target Compound Data	7β,27-DHC: dual RORγt agonist (Ki = 120 nM) and GPR183 ligand (moderate activity)
Comparator Or Baseline	7α,25-DHC: potent GPR183 agonist (chemotaxis EC50 ~140 pM); minimal RORγt activity
Quantified Difference	7β,27-DHC exhibits balanced dual receptor activity; 7α,25-DHC is highly GPR183-biased with negligible RORγt engagement
Conditions	Recombinant RORγt reporter assays (HEK293T); GPR183-expressing cell chemotaxis assays; calcium mobilization assays

Why This Matters

Researchers investigating the intersection of nuclear receptor signaling and GPCR pathways in immune cells should select 7β,27-DHC for studies requiring concurrent RORγt and GPR183 modulation, rather than the GPR183-biased 7α,25-DHC.

• [1] Soroosh P, Wu J, Xue X, et al. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation. Proc Natl Acad Sci USA. 2014;111(33):12163-12168. View Source
• [2] Hannedouche S, Zhang J, Yi T, et al. Oxysterols direct immune cell migration via EBI2. Nature. 2011;475(7357):524-527. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. GPR183 Ligand Page: 7β,27-dihydroxycholesterol. View Source

7β,27-Dihydroxycholesterol: Key Research Applications

Th17 Differentiation and Autoimmune Disease Models

Use 7β,27-dihydroxycholesterol as the most potent endogenous RORγt agonist (Ki = 120 nM) for driving Th17 polarization in mouse and human CD4+ T cells . At 300 nM, 7β,27-DHC increases IL-17A production in Th17-polarized human naïve CD4+ T cells without requiring supraphysiological concentrations [1]. This application is particularly suited for studies of psoriasis, multiple sclerosis, and inflammatory bowel disease, where Th17 cells are pathogenic drivers [1]. In vivo administration of 7β,27-DHC at 60 mg/kg enhances IL-17 production in mouse models, and CYP27A1-deficient mice (lacking endogenous 7β,27-DHC synthesis) phenocopy RORγt knockout with reduced IL-17-producing cells [1].

Polycystin Channel Activation and ADPKD Signaling

Employ 7β,27-dihydroxycholesterol (30 μM) as the only commercially available endogenous oxysterol that activates the polycystin-1/polycystin-2 (PC-1/PC-2) ion channel complex [2]. Using ciliary patch-clamp electrophysiology, 7β,27-DHC uniquely generates outward rectifying currents, whereas structurally related analogs (7α,27-DHC, 7β-HC, 7α-HC, 27-HC, 25-HC) are inactive [2]. This exclusive functional property enables investigation of ciliary ion channel regulation, polycystin complex pharmacology, and the molecular basis of autosomal dominant polycystic kidney disease (ADPKD) [2]. The identified oxysterol-binding pocket in PC-2 may serve as a target for ADPKD therapeutic development [2].

11β-HSD Prereceptor Regulation

Utilize 7β,27-dihydroxycholesterol as a tool compound for investigating 11β-HSD1/11β-HSD2-mediated prereceptor regulation of nuclear receptor ligands [3]. 7β,27-DHC is a potent inhibitor of 11β-HSD2-dependent cortisol oxidation (Ki = 0.45 μM) and serves as a substrate for the stereospecific interconversion cycle: 11β-HSD1 reduces 7-keto,27-OHC to 7β,27-DHC, while 11β-HSD2 oxidizes 7β,27-DHC back to 7-keto,27-OHC [3]. This redox cycle controls the intracellular availability of 7β,27-DHC for RORγt activation independently of glucocorticoid signaling [3]. This application is relevant for studying tissue-specific glucocorticoid metabolism in kidney, colon, placenta, and steroidogenic tissues.

Dual RORγt and GPR183 Pathway Integration

Select 7β,27-dihydroxycholesterol for experimental systems requiring concurrent modulation of RORγt (nuclear receptor transcriptional regulation) and GPR183/EBI2 (GPCR-mediated chemotaxis and calcium signaling) [4]. Unlike the GPR183-biased ligand 7α,25-DHC (chemotaxis EC50 ~140 pM, minimal RORγt activity) or the LXR-biased 27-HC, 7β,27-DHC provides balanced dual receptor engagement [1][4]. This unique pharmacological signature makes it valuable for studying how immune cells integrate rapid GPCR signaling with slower transcriptional programs during inflammation, development, and tissue homeostasis.

Application

Selection Property

Validation Focus

Th17 polarization research models

RORγt pathway study fit

IL-17A endpoint and Th17 differentiation readouts

Ciliary polycystin channel studies

Exclusive PC-1/PC-2 activation context

Patch-clamp ion current and ADPKD signaling endpoints

Prereceptor regulation research

11β-HSD enzyme interaction profile

Cortisol/cortisone conversion in target tissues

Integrated immune signaling studies

Dual RORγt/GPR183 engagement

Chemotaxis and transcriptional endpoint coordination

• [1] Soroosh P, Wu J, Xue X, et al. Oxysterols are agonist ligands of RORγt and drive Th17 cell differentiation. Proc Natl Acad Sci USA. 2014;111(33):12163-12168. View Source
• [2] Ha K, Mundt N, Bisignano P, et al. Cilia-enriched oxysterol 7β,27-DHC is required for polycystin ion channel activation. Nat Commun. 2024;15:6468. View Source
• [3] Beck KR, Inderbinen SG, Kanagaratnam S, et al. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ. J Lipid Res. 2019;60(9):1535-1546. View Source
• [4] Hannedouche S, Zhang J, Yi T, et al. Oxysterols direct immune cell migration via EBI2. Nature. 2011;475(7357):524-527. View Source